Cas no 21532-03-6 (4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol)
21532-03-6 structure
Product Name:4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol
CAS No:21532-03-6
MF:C3H6N4S2
MW:162.236536502838
CID:284009
PubChem ID:2080994
Update Time:2025-04-19
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-(methylthio)-
- 4-amino-3-methylsulfanyl-1H-1,2,4-triazole-5-thione
- 4-amino-5-(methylthio)-4H-1,2,4-triazole-3-thiol
- 4-Amino-5-methylsulfanyl-4H-[1,2,4]triazole-3-thiol
- 3-Methylthio-4-amino-1,2,4-triazolin-5-thion
- 4-amino-5-methylsulfanyl-2,4-dihydro-[1,2,4]triazole-3-thione
- AC1M0PC5
- AC1Q4H85
- CTK8F5703
- CTK8H6106
- HMS2773D18
- 3-methylsulfhydryl-4-amino-5-mercapto-1,2,4-triazole
- CS-0230086
- EN300-10220
- CHEMBL1385248
- DTXSID20366478
- 4-amino-3-methylsulfanyl-1H-1, 2, 4-triazole-5-thione
- 4-amino-5-methylsulfanyl-2h-1,2,4-triazole-3(4h)-thione
- 4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol
- 4-amino-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- MLS001033977
- J-514384
- SMR000385845
- 21532-03-6
- 4-amino-5-(methylsulfanyl)-2H-1,2,4-triazole-3-thione
- G34021
-
- MDL: MFCD06342763
- Inchi: 1S/C3H6N4S2/c1-9-3-6-5-2(8)7(3)4/h4H2,1H3,(H,5,8)
- InChI Key: PXELSCOPADHBHR-UHFFFAOYSA-N
- SMILES: S(C)C1=NNC(N1N)=S
Computed Properties
- Exact Mass: 162.00358
- Monoisotopic Mass: 162.003388
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111
- XLogP3: 0.2
Experimental Properties
- Density: 1.77
- Boiling Point: 255.3°Cat760mmHg
- Flash Point: 108.2°C
- Refractive Index: 1.847
- PSA: 53.65
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A619988-50mg |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A619988-100mg |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A619988-500mg |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM434643-1g |
4-AMINO-5-(METHYLTHIO)-4H-1,2,4-TRIAZOLE-3-THIOL |
21532-03-6 | 95%+ | 1g |
$232 | 2023-02-02 | |
| Enamine | EN300-10220-0.05g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-10220-0.1g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-10220-0.25g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-10220-0.5g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-10220-1.0g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-10220-2.5g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 2.5g |
$503.0 | 2023-10-28 |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
21532-03-6 (4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk